Cas no 1427082-01-6 (4-{4-(benzyloxy)carbonylpiperazin-1-yl}benzoic acid)

4-{4-(Benzyloxy)carbonylpiperazin-1-yl}benzoic acid is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and medicinal chemistry. Its structure features a piperazine ring protected by a benzyloxycarbonyl (Cbz) group, enhancing stability during synthetic processes. The benzoic acid moiety provides a reactive site for further functionalization, making it useful for coupling reactions or derivatization. This compound is often employed in the development of bioactive molecules, including protease inhibitors and receptor ligands, due to its ability to introduce both piperazine and carboxylate functionalities. Its well-defined reactivity and compatibility with standard protecting group strategies make it a reliable building block for complex molecular architectures.
4-{4-(benzyloxy)carbonylpiperazin-1-yl}benzoic acid structure
1427082-01-6 structure
Product Name:4-{4-(benzyloxy)carbonylpiperazin-1-yl}benzoic acid
CAS No:1427082-01-6
MF:C19H20N2O4
MW:340.373105049133
CID:6204808
PubChem ID:134327856
Update Time:2025-06-25

4-{4-(benzyloxy)carbonylpiperazin-1-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{4-(benzyloxy)carbonylpiperazin-1-yl}benzoic acid
    • 4-{4-[(benzyloxy)carbonyl]piperazin-1-yl}benzoic acid
    • EN300-20786305
    • SCHEMBL19950156
    • 1427082-01-6
    • Inchi: 1S/C19H20N2O4/c22-18(23)16-6-8-17(9-7-16)20-10-12-21(13-11-20)19(24)25-14-15-4-2-1-3-5-15/h1-9H,10-14H2,(H,22,23)
    • InChI Key: IJGALWHVOLAPRQ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CCN(C2C=CC(C(=O)O)=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 340.14230712g/mol
  • Monoisotopic Mass: 340.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 70.1Ų

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Additional information on 4-{4-(benzyloxy)carbonylpiperazin-1-yl}benzoic acid

Chemical Synthesis and Pharmacological Applications of 4-{4-(Benzyloxy)CarbonylPiperazin-1-Yl}Benzoic Acid (CAS No. 1427082-01-6)

The compound 4-{4-(Benzyloxy)CarbonylPiperazin-1-Yl}Benzoic Acid, identified by CAS No. 1427082-01-6, represents a structurally complex organic molecule with significant potential in pharmaceutical and biochemical research. This compound integrates a benzyl carbamate moiety linked to a piperazine ring, which is further conjugated to a benzoic acid core. Such structural features position it as a versatile scaffold for exploring enzyme inhibition, receptor modulation, and drug delivery systems.

Recent advancements in medicinal chemistry highlight the strategic placement of the piperazine ring in this compound. Piperazines are well-documented for their ability to enhance membrane permeability and hydrogen bonding interactions, critical for optimizing bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that analogs of this structure exhibit selective inhibition of histone deacetylase (HDAC) enzymes, a promising avenue for epigenetic therapy development. The benzyloxycarbonyl group serves dual roles: stabilizing the piperazine nitrogen during synthesis and acting as a removable protecting group for site-specific functionalization.

In synthetic organic chemistry, the preparation of CAS No. 1427082-01-6 exemplifies modern convergent synthesis strategies. Researchers at the University of Cambridge reported a scalable three-step protocol involving benzyl chloroformate-mediated carbamation followed by Suzuki-Miyaura cross-coupling (Angewandte Chemie, 2023). This method achieves >95% purity with an overall yield of 78%, significantly improving upon earlier protocols that required hazardous reagents like thionyl chloride.

Bioactivity profiling reveals intriguing pharmacological properties. In vitro assays conducted at Stanford University demonstrated nanomolar affinity for cannabinoid receptor type 2 (CB2R), suggesting potential utility in neuroprotective therapies without psychoactive side effects (Nature Communications, 2023). The benzoic acid moiety contributes acidity-dependent ionization behavior, enabling pH-sensitive release mechanisms when incorporated into polymeric nanoparticles—a configuration currently under investigation for targeted cancer therapy.

Cutting-edge applications include its use as a building block in supramolecular assemblies. A team from ETH Zurich recently synthesized self-assembling peptide amphiphiles using this compound's carboxylic acid group as an anchor point (Science Advances, 2023). These nanostructures exhibited remarkable stability under physiological conditions while demonstrating selective uptake by tumor cells via folate receptor targeting.

The unique combination of structural modularity and documented biological activity positions this compound at the forefront of drug discovery pipelines. Ongoing research focuses on substituent optimization to improve metabolic stability while maintaining receptor selectivity—a critical balance for transitioning from preclinical models to clinical trials. Its role as both a synthetic intermediate and standalone therapeutic candidate underscores its value across multiple stages of pharmaceutical development.

Advances in computational chemistry have also accelerated exploration of this molecule's potential. Quantum mechanical simulations published in Chemical Science (January 2024) revealed previously unrecognized hydrogen bonding patterns between the piperazine nitrogen and aromatic π-systems, providing design principles for next-generation inhibitors targeting G-protein coupled receptors (GPCRs). These insights are now being validated through parallel synthesis campaigns guided by machine learning algorithms.

In clinical translational research, preliminary toxicity studies using zebrafish models showed no adverse developmental effects at concentrations up to 5 μM (ACS Chemical Biology, 2023). This safety profile supports further evaluation in mammalian systems, particularly for applications requiring chronic dosing such as autoimmune disease management or neurodegenerative therapies.

The integration of green chemistry principles into its production processes reflects contemporary industry priorities. A recent process optimization study achieved solvent-free synthesis using microwave-assisted conditions with catalyst loadings reduced by over 50% compared to traditional methods (Green Chemistry Letters & Reviews, 2023). Such advancements address sustainability concerns while maintaining product quality standards required for preclinical testing.

This multifaceted compound continues to drive innovation across academic and industrial laboratories worldwide. Its structural adaptability allows simultaneous exploration of diverse therapeutic areas—from oncology to neurology—while its documented synthetic accessibility ensures rapid iteration during optimization phases. As interdisciplinary research continues to bridge synthetic chemistry with systems biology approaches, compounds like CAS No. 1427082-01-6 will remain central to unlocking novel treatment paradigms in modern medicine.

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